Cas no 144913-66-6 (Methyl 4-hydroxypiperidine-2-carboxylate)

Methyl 4-hydroxypiperidine-2-carboxylate is a versatile heterocyclic compound featuring both hydroxyl and ester functional groups on a piperidine scaffold. Its structural properties make it a valuable intermediate in organic synthesis, particularly for pharmaceutical applications, where it serves as a building block for bioactive molecules. The hydroxyl group enhances reactivity for further derivatization, while the ester moiety offers flexibility in hydrolysis or transesterification reactions. This compound is particularly useful in the development of chiral ligands, peptidomimetics, and other fine chemicals. Its well-defined stereochemistry and functional group compatibility contribute to its utility in medicinal chemistry and asymmetric synthesis.
Methyl 4-hydroxypiperidine-2-carboxylate structure
144913-66-6 structure
Product Name:Methyl 4-hydroxypiperidine-2-carboxylate
CAS No:144913-66-6
MF:C7H13NO3
MW:159.183022260666
MDL:MFCD10688353
CID:102016
PubChem ID:10103419
Update Time:2025-06-20

Methyl 4-hydroxypiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-hydroxy-2-piperidinecarboxylate
    • 2-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester
    • 2-Piperidinecarboxylicacid,4-hydroxy-,methylester(9CI)
    • CIS-METHYL 4-HYDROXY-2-PIPERIDINECARBOXYLATE
    • Methyl 4-Hydroxypiperidine-2-carboxylate
    • 4-hydroxy-2-piperidine carboxylic acid methyl ester
    • 4-Hydroxy-pipecolinic acid methyl ester
    • 4-hydroxy-piperidine-2-carboxylic acid methyl ester
    • cis-4-hydroxy-D-proline methyl ester
    • cis-4-hydroxy-D-proline methyl ester hydrochloride
    • cis-4-hydroxy-L-pipecolinic acid methyl ester
    • cis-Methyl 4-hydroxypiperidine-2-carboxylate
    • XYDFSCGFCFYWNY-UHFFFAOYSA-N
    • FCH1135554
    • AX8167436
    • 4-Hydroxy-
    • Q27139133
    • 144913-66-6
    • 2-Piperidinecarboxylic acid, 4-hydroxy-, methyl ester
    • J-501043
    • 2-Piperidinecarboxylicacid,4-hydroxy-,methylester,(2R,4S)-(9CI)
    • AMY29015
    • Methyl4-hydroxypiperidine-2-carboxylate
    • SCHEMBL577617
    • AB23024
    • SB46801
    • SB43019
    • CHEBI:70837
    • F30520
    • AKOS016001019
    • FT-0681229
    • (2S,4S)-Methyl 4-hydroxypiperidine-2-carboxylate
    • 2-Piperidinecarboxylicacid,4-hydroxy-,methylester,(2S,4R)-(9CI)
    • 1103929-08-3
    • 1103929-18-5
    • methyl trans-4-hydroxypiperidine-2-carboxylate
    • (2S,4R)-methyl 4-hydroxypiperidine-2-carboxylate
    • (2R,4R)-methyl 4-hydroxypiperidine-2-carboxylate
    • DB-063570
    • methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate
    • Methyl 4-hydroxypiperidine-2-carboxylate
    • MDL: MFCD10688353
    • Inchi: 1S/C7H13NO3/c1-11-7(10)6-4-5(9)2-3-8-6/h5-6,8-9H,2-4H2,1H3
    • InChI Key: XYDFSCGFCFYWNY-UHFFFAOYSA-N
    • SMILES: OC1CCNC(C(=O)OC)C1

Computed Properties

  • Exact Mass: 159.09000
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 257.2±40.0 °C at 760 mmHg
  • Flash Point: 109.3±27.3 °C
  • PSA: 58.56000
  • LogP: -0.39890
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methyl 4-hydroxypiperidine-2-carboxylate Security Information

Methyl 4-hydroxypiperidine-2-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-hydroxypiperidine-2-carboxylate Pricemore >>

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